Cas no 182198-35-2 (4-Chloro-5-phenylthieno[2,3-d]pyrimidine)

4-Chloro-5-phenylthieno[2,3-d]pyrimidine is a heterocyclic compound featuring a thienopyrimidine core substituted with a chloro group at the 4-position and a phenyl ring at the 5-position. This structure imparts significant reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The chloro group enhances its utility as a versatile electrophile for nucleophilic substitution reactions, enabling further functionalization. Its rigid aromatic framework contributes to stability and potential bioactivity, particularly in medicinal chemistry applications such as kinase inhibitor development. The compound's well-defined crystalline properties facilitate purification and characterization, ensuring reproducibility in research and industrial settings. Its synthetic accessibility and modular reactivity make it a preferred building block for constructing complex molecular architectures.

4-Chloro-5-phenylthieno[2,3-d]pyrimidine structure

182198-35-2 structure

Product Name:4-Chloro-5-phenylthieno[2,3-d]pyrimidine

CAS No:182198-35-2

MF:C₁₂H₇ClN₂S

MW:246.715379953384

MDL:MFCD00218029

CID:92211

PubChem ID:708730

Update Time:2025-06-08

4-Chloro-5-phenylthieno[2,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

- 4-Chloro-5-phenylthieno[2,3-d]pyrimidine
- AKOS 90534
- AKOS NCG-0083
- BUTTPARK 30\08-39
- THIENO[2,3-D]PYRIMIDINE, 4-CHLORO-5-PHENYL-
- 4-CHLORO-5-PHENYL-THIENO[2,3-D]PYRIMIDINE
- 4-chloro-5-phenylthiopheno[2,3-d]pyrimidine
- AC1LE9TJ
- AC1Q3KV7
- AC1Q3KV8
- CTK4D8102
- AKOS BBS-00006350
- OTAVA-BB BB7012780011
- SR-01000320403-1
- CHEMBL1399547
- AS-31222
- MLS000560290
- A812662
- DTXSID40351765
- WONOKVSIDWOIGC-UHFFFAOYSA-N
- SR-01000320403
- AM807665
- Z56886546
- F1126-0420
- FT-0749722
- SCHEMBL2368374
- MFCD00218029
- HMS2486I16
- Thieno[2,3-d]pyrimidine,4-chloro-5-phenyl-
- AKOS000116666
- EN300-04140
- 182198-35-2
- SMR000178586
- BBL012352
- STK104408
- MDL： MFCD00218029
- Inchi： 1S/C12H7ClN2S/c13-11-10-9(8-4-2-1-3-5-8)6-16-12(10)15-7-14-11/h1-7H
- InChI Key： WONOKVSIDWOIGC-UHFFFAOYSA-N
- SMILES： ClC1=C2C(=NC=N1)SC=C2C1C=CC=CC=1

Computed Properties

Exact Mass: 246.00200
Monoisotopic Mass: 246.002
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 16
Rotatable Bond Count: 1
Complexity: 245
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 54A^2
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 4.1

Experimental Properties

Color/Form: powder
Density: 1.396
Melting Point: 130°C
Boiling Point: 418.9°C at 760 mmHg
Flash Point: 207.1°C
Refractive Index: 1.698
PSA: 54.02000
LogP: 4.01170
Solubility: Not determined

4-Chloro-5-phenylthieno[2,3-d]pyrimidine Security Information

Hazardous Material transportation number：UN 2811 6.1/PG 3
WGK Germany：3
Safety Instruction： S28; S36/37; S37/39; S26
Hazardous Material Identification：
Packing Group：III
Hazard Level：6.1(b)
Risk Phrases：R20/21/22; R36/37/38
Packing Group：III
Safety Term：6.1(b)

4-Chloro-5-phenylthieno[2,3-d]pyrimidine Customs Data

HS CODE：29081000
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Chloro-5-phenylthieno[2,3-d]pyrimidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	F-TL830-250mg	4-Chloro-5-phenylthieno[2,3-d]pyrimidine	182198-35-2	98%	250mg	￥2089.0	2022-02-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.	F-TL830-50mg	4-Chloro-5-phenylthieno[2,3-d]pyrimidine	182198-35-2	98%	50mg	￥488.0	2022-02-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.	F-TL830-100mg	4-Chloro-5-phenylthieno[2,3-d]pyrimidine	182198-35-2	98%	100mg	￥908.0	2022-02-28
Chemenu	CM151476-5g	4-Chloro-5-phenylthieno[2,3-d]pyrimidine	182198-35-2	95%	5g	$348	2021-08-05
Fluorochem	021484-1g	4-Chloro-5-phenyl-thieno[2,3-d]pyrimidine	182198-35-2	95%	1g	￡51.00	2022-03-01
Fluorochem	021484-5g	4-Chloro-5-phenyl-thieno[2,3-d]pyrimidine	182198-35-2	95%	5g	￡252.00	2022-03-01
Apollo Scientific	OR110620-1g	4-Chloro-5-phenylthieno[2,3-d]pyrimidine	182198-35-2		1g	£90.00	2025-02-19
Apollo Scientific	OR110620-5g	4-Chloro-5-phenylthieno[2,3-d]pyrimidine	182198-35-2		5g	£390.00	2025-02-19
Chemenu	CM151476-5g	4-Chloro-5-phenylthieno[2,3-d]pyrimidine	182198-35-2	95%	5g	$***	2023-03-30
abcr	AB176661-1 g	4-Chloro-5-phenylthieno[2,3-d]pyrimidine; .	182198-35-2		1 g	€271.00	2023-07-20

4-Chloro-5-phenylthieno[2,3-d]pyrimidine Production Method

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

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Cas no 182198-35-2 (4-Chloro-5-phenylthieno[2,3-d]pyrimidine)

4-Chloro-5-phenylthieno[2,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

4-Chloro-5-phenylthieno[2,3-d]pyrimidine Security Information

4-Chloro-5-phenylthieno[2,3-d]pyrimidine Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

4-Chloro-5-phenylthieno[2,3-d]pyrimidine Pricemore >>

4-Chloro-5-phenylthieno[2,3-d]pyrimidine Production Method

4-Chloro-5-phenylthieno[2,3-d]pyrimidine Related Literature

Related Categories

182198-35-2 (4-Chloro-5-phenylthieno[2,3-d]pyrimidine) Related Products